Cas no 2227772-78-1 ((2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine)

• Product Name: (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine
• CAS No: 2227772-78-1
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• CID: 5937422
• PubChem ID: 165760416
• Update Time: 2025-11-07

(2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine
• EN300-1736545
• 2227772-78-1

• Inchi： 1S/C12H19NS/c1-9(13)6-7-11-8-10-4-2-3-5-12(10)14-11/h8-9H,2-7,13H2,1H3/t9-/m0/s1
• InChI Key： JKHUJZVPLDYAAC-VIFPVBQESA-N
• SMILES： S1C(=CC2=C1CCCC2)CC[C@H](C)N

Computed Properties

• Exact Mass: 209.12382078g/mol
• Monoisotopic Mass: 209.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine

Exploring (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine (CAS No. 2227772-78-1): A Comprehensive Overview

The compound (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine, identified by its CAS number 2227772-78-1, has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This chiral amine, characterized by its tetrahydrobenzothiophene core, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural uniqueness, which combines a saturated benzothiophene moiety with an amine-functionalized butyl chain, offering versatile reactivity and binding properties.

In recent years, the demand for chiral building blocks like (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine has surged, driven by the growing emphasis on enantioselective synthesis in pharmaceuticals. The compound's stereospecificity makes it a valuable intermediate for designing targeted therapeutics, especially in neurological and metabolic disorders. Its CAS registry number 2227772-78-1 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry.

One of the key trends in 2024 is the exploration of sustainable synthetic routes for complex amines. (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine aligns with this trend, as researchers investigate green chemistry approaches to its production. Catalytic asymmetric synthesis and biocatalytic methods are among the innovative techniques being applied to optimize its yield and purity, addressing the need for eco-friendly pharmaceutical intermediates.

The compound's benzothiophene derivative structure also positions it as a candidate for studying structure-activity relationships (SAR) in drug design. Its potential interactions with G-protein-coupled receptors (GPCRs) and ion channels are areas of active research, particularly in the context of central nervous system (CNS) therapeutics. These applications are frequently highlighted in PubMed and SciFinder queries, underscoring its scientific importance.

From a commercial perspective, CAS 2227772-78-1 is listed in catalogs of specialty chemical suppliers, catering to the needs of contract research organizations (CROs) and pharmaceutical innovators. Its pricing and availability are often discussed in forums focused on high-value intermediates, reflecting its niche yet critical role in the supply chain. The compound's patent landscape is another hot topic, with several filings referencing its use in proprietary drug formulations.

In summary, (2S)-4-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)butan-2-amine (2227772-78-1) represents a convergence of chiral synthesis, drug discovery, and sustainable chemistry. Its multifaceted applications and ongoing research make it a compound to watch in the evolving landscape of pharmaceutical intermediates and bioactive molecules.